2-Bromo-6,7-dihydro-5H-[1,3]thiazolo[4,5-c]pyridin-4-one
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Overview
Description
“2-Bromo-6,7-dihydro-5H-[1,3]thiazolo[4,5-c]pyridin-4-one” is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic methods. The specific molecular structure of “2-Bromo-6,7-dihydro-5H-[1,3]thiazolo[4,5-c]pyridin-4-one” is not provided in the search results .Chemical Reactions Analysis
The chemical reactions involving “2-Bromo-6,7-dihydro-5H-[1,3]thiazolo[4,5-c]pyridin-4-one” are not specified in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and solubility. The specific physical and chemical properties of “2-Bromo-6,7-dihydro-5H-[1,3]thiazolo[4,5-c]pyridin-4-one” are not provided in the search results .Scientific Research Applications
Synthesis of Novel Derivatives
Thiazolo[4,5-d]pyrimidine Derivatives : Compounds with a thiazolo[4,5-d]pyrimidine core have been synthesized for potential applications in medicinal chemistry. The use of bromo-substituted precursors facilitates the formation of these novel derivatives, which could have various biological activities (Bakavoli, Nikpour, & Rahimizadeh, 2006).
Central Skeleton for Macrocyclic Antibiotics : A stepwise method was developed to synthesize a 3,6-di(2-thiazolyl)-2-(4-thiazolyl)pyridine derivative, which is useful for the total synthesis of macrocyclic antibiotics like GE 2270 A. This highlights the role of bromo-substituted compounds in synthesizing complex structures with potential antibiotic activity (Okumura, Saito, Shin, Umemura, & Yoshimura, 1998).
Antimicrobial Activities of 1,2,4-Triazoles : Starting from isonicotinic acid hydrazide, new 1,2,4-triazoles were synthesized and evaluated for their antimicrobial activities. The synthetic pathway involves the reaction with bromo-substituted intermediates, indicating the significance of these compounds in developing new antimicrobial agents (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009).
Synthesis of Compounds with Biological Activity Potential
Tyrosyl-tRNA Synthetase Inhibitors : The synthesis of novel 6-bromo-imidazo[4,5-b]pyridine derivatives was aimed at developing potential tyrosyl-tRNA synthetase inhibitors, with molecular docking studies showing promising results. Such inhibitors are critical for antibacterial drug development, showcasing the application of bromo-substituted compounds in targeting bacterial synthesis mechanisms (Jabri et al., 2023).
Cytotoxicity and Anticancer Activity : The use of 3-(2-Bromoacetyl)-2H-chromen-2-one in synthesizing heterocyclic compounds incorporating coumarin was investigated for in vitro anticancer activity. This research underscores the potential of bromo-substituted compounds in the synthesis of new derivatives with significant cytotoxic effects against various human cancer cell lines, pointing to their relevance in cancer research (Mohareb & MegallyAbdo, 2015).
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-bromo-6,7-dihydro-5H-[1,3]thiazolo[4,5-c]pyridin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2OS/c7-6-9-4-3(11-6)1-2-8-5(4)10/h1-2H2,(H,8,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXZOWWMLAVWUHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C2=C1SC(=N2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridin-4-one | |
CAS RN |
1824620-38-3 |
Source
|
Record name | 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridin-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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